Cas no 59908-70-2 (4-(1,2,4-oxadiazol-3-yl)aniline)

• Product Name: 4-(1,2,4-oxadiazol-3-yl)aniline
• CAS No: 59908-70-2
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD11156796
• CID: 1622610
• PubChem ID: 21483704
• Update Time: 2025-10-13

4-(1,2,4-oxadiazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(1,2,4-oxadiazol-3-yl)-
• 4-(1,2,4-oxadiazol-3-yl)aniline
• 4-(1,2,4-Oxadiazol-3-yl)benzenamine
• 4-[1,2,4] oxadiazol-3-yl-phenylamine
• AS-44640
• KGUZRMOXECFUGA-UHFFFAOYSA-N
• DA-04529
• MFCD11156796
• DTXSID50614555
• 4-[1,2,4]-oxadiazol-3-yl-phenylamine
• 59908-70-2
• SCHEMBL70247
• CHEMBL20957
• 4-[1, 2, 4]-oxadiazol-3-yl-phenylamine
• 4-[1,2,4]Oxadiazol-3-yl-phenylamine
• 4-([1,2,4]Oxadiazol-3-yl)phenylamine
• SB18135
• AKOS009186231
• EN300-66238
• AB22802
• 4-[1, 2, 4]oxadiazol-3-yl-phenylamine
• CS-0157499

• MDL： MFCD11156796
• Inchi： 1S/C8H7N3O/c9-7-3-1-6(2-4-7)8-10-5-12-11-8/h1-5H,9H2
• InChI Key： KGUZRMOXECFUGA-UHFFFAOYSA-N
• SMILES： O1C=NC(C2C=CC(=CC=2)N)=N1

Computed Properties

• Exact Mass: 161.05901
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.9 g/l) (25 º C),
• PSA: 64.94